4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-ethyl-3-[[1-(2-methylbenzoyl)piperidin-3-yl]methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C18H24N4O2/c1-3-22-16(19-20-18(22)24)11-14-8-6-10-21(12-14)17(23)15-9-5-4-7-13(15)2/h4-5,7,9,14H,3,6,8,10-12H2,1-2H3,(H,20,24)
• InChI Key: MEGHHZBYQJMZJY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=O)CC2CCCN(C2)C(=O)C3=CC=CC=C3C
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one, also known as ETP-101, is a novel compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of triazol compounds that have been shown to exhibit a wide range of biological activities. ETP-101 has been found to have potent anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one is not fully understood. However, it is believed to work by modulating the activity of certain ion channels and receptors in the central nervous system. Specifically, 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one has been shown to modulate the activity of the voltage-gated sodium channels, which are involved in the transmission of pain signals. By blocking the activity of these channels, 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one can reduce the perception of pain.
Biochemical and Physiological Effects:
4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one has been shown to have several biochemical and physiological effects. It has been found to reduce the expression of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one has been shown to reduce the activation of glial cells, which play a key role in the development of chronic pain and inflammation. Furthermore, 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one has been found to increase the levels of certain neurotransmitters such as GABA, which can help to reduce the perception of pain.

Advantages and Limitations for Lab Experiments

The advantages of 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one for lab experiments include its potent anti-inflammatory and analgesic properties, as well as its ability to modulate the activity of ion channels and receptors in the central nervous system. Additionally, 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one has been shown to be well-tolerated in animal studies, making it a safe candidate for further research. However, the limitations of 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one include its relatively complex synthesis, which may limit its widespread use in research.

Future Directions

There are several future directions for research on 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one. One potential direction is to further investigate its potential therapeutic applications in diseases such as multiple sclerosis, neuropathic pain, and epilepsy. Additionally, further research is needed to fully understand the mechanism of action of 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one and to identify any potential side effects. Furthermore, there is a need for the development of more efficient synthesis methods for 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one to facilitate its widespread use in research.

Synthesis Methods

The synthesis of 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one involves the reaction of 1-(2-methylbenzoyl)piperidine-3-carboxylic acid with ethyl chloroformate to form the corresponding ethyl ester. The ester is then reacted with hydrazine hydrate to form the hydrazide, which is subsequently cyclized with triethylorthoformate and acetic anhydride to yield the final product.

Scientific Research Applications

4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one has been extensively studied for its potential therapeutic applications in various diseases such as multiple sclerosis, neuropathic pain, and epilepsy. Several studies have shown that 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammation. Additionally, 4-ethyl-3-((1-(2-methylbenzoyl)piperidin-3-yl)methyl)-1H-1,2,4-triazol-5(4H)-one has been found to have anticonvulsant properties, making it a potential treatment option for epilepsy.